N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide

• IUPAC Name: N-(2-cyclohexylsulfanylethyl)-2-methoxybenzamide
• InChI: InChI=1S/C16H23NO2S/c1-19-15-10-6-5-9-14(15)16(18)17-11-12-20-13-7-3-2-4-8-13/h5-6,9-10,13H,2-4,7-8,11-12H2,1H3,(H,17,18)
• InChI Key: QCURFIWZZJOGLY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NCCSC2CCCCC2
• Molecular Formula: C16H23NO2S
• Molecular Weight: 293.4 g/mol

Description

N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide, also known as CTME, is a chemical compound that has been studied for its potential therapeutic applications in various fields of medicine.

Scientific Research Applications

N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide has been studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and neurological disorders. Several studies have shown that N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide exhibits anti-cancer properties by inhibiting the growth and proliferation of cancer cells. Additionally, N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Furthermore, N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide has been studied for its potential use in treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide is not fully understood. However, it has been suggested that N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide exerts its effects by modulating various signaling pathways involved in cancer cell growth, inflammation, and neuroprotection. N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide has been shown to inhibit the Akt/mTOR pathway, which is involved in cell growth and proliferation. Additionally, N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide has been shown to inhibit the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines. Furthermore, N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide has been shown to activate the Nrf2/ARE pathway, which is involved in neuroprotection.
Biochemical and Physiological Effects:
N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide has been shown to have several biochemical and physiological effects. In cancer cells, N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. Inflammation-induced tissue damage has been shown to be reduced by N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide, by reducing the production of pro-inflammatory cytokines. In neurological disorders, N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Additionally, N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide has been shown to be effective in vitro and in vivo, making it a useful tool for studying various diseases. However, there are also limitations to using N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide in lab experiments. The mechanism of action of N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide is not fully understood, and further research is needed to elucidate its effects. Additionally, the use of N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide in humans has not been extensively studied, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide. First, further studies are needed to elucidate the mechanism of action of N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide. Second, studies are needed to determine the safety and efficacy of N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide in humans. Third, N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide could be studied for its potential use in combination with other drugs for cancer treatment. Fourth, N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide could be studied for its potential use in other neurological disorders, such as multiple sclerosis and Huntington's disease. Finally, N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide could be studied for its potential use in treating other inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
Conclusion:
In conclusion, N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide is a promising chemical compound that has been studied for its potential therapeutic applications in various fields of medicine. N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide has been shown to exhibit anti-cancer, anti-inflammatory, and neuroprotective effects. While further research is needed to fully understand the mechanism of action of N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide and its safety and efficacy in humans, N-[2-(cyclohexylthio)ethyl]-2-methoxybenzamide has the potential to be a useful tool for studying and treating various diseases.